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Compound of Interest

Compound Name: 4-Ethoxy-4-oxobutanoic acid

Cat. No.: B093570

This technical guide provides a comprehensive overview of the key physical properties of
monoethyl succinate, specifically its melting and boiling points. The information is intended for
researchers, scientists, and professionals in the field of drug development. This document
summarizes quantitative data, details experimental methodologies, and provides visual
workflows for the determination of these properties.

Physical Properties of Monoethyl Succinate

Monoethyl succinate, also known as 4-ethoxy-4-oxobutanoic acid, is an ester derived from
succinic acid and ethanol.[1] It is a clear, colorless liquid at room temperature with a slightly
sweet, fruity odor.[1][2]

The experimentally determined physical properties of monoethyl succinate are summarized in
the table below for easy reference and comparison.

Physical Property Value Conditions
Melting Point 8°C

- . at atmospheric pressure
Boiling Point 248 °C

(literature value)[2][3]

128-129 °C at 3 Torr[4]
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Experimental Protocols

While specific experimental records for the determination of monoethyl succinate's physical
properties are not publicly detailed, this section outlines generalized, standard laboratory
procedures for determining the melting and boiling points of organic compounds. These
methods are widely accepted and would be applicable to monoethyl succinate.

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature
range. The presence of impurities typically lowers and broadens the melting point range.[5][6]

[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

e Sample Preparation: A small amount of the solid sample is finely ground into a powder using
a mortar and pestle.[8]

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming
for a sample height of 2-3 mm.[6][9]

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.[5]

o Approximate Melting Point Determination: A rapid heating rate (5-10 °C per minute) is initially
used to determine an approximate melting point range.[6]
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e Accurate Melting Point Determination: The apparatus is allowed to cool to at least 20 °C
below the approximate melting point. A fresh sample is then heated slowly, at a rate of
approximately 2 °C per minute, through the expected melting range.[5][6]

o Data Recording: The temperature at which the first liquid droplet is observed is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is recorded as the end of the melting range.[8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus (Thiele Tube Method):

Thiele tube

Heat source (e.g., Bunsen burner)

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating bath liquid

Procedure:

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed
into a small test tube.[10]

o Capillary Insertion: A capillary tube is placed inside the test tube with the open end
submerged in the liquid and the sealed end protruding above the surface.[10]

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped inside a Thiele tube
containing heating oil, making sure the oil level is above the sample level.[10]

e Heating: The side arm of the Thiele tube is gently and evenly heated.[10]
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o Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The
heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

o Data Recording: The heat source is removed, and the liquid is allowed to cool. The boiling
point is the temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube. The atmospheric pressure should also be recorded.[10]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining
the melting and boiling points of a substance like monoethyl succinate.
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Sample Preparation:
Grind solid to a fine powder

:

Capillary Loading:
Pack 2-3 mm of sample into capillary tube

'

Apparatus Setup:
Place capillary in Mel-Temp apparatus

:

Rapid Heating (5-10°C/min)
Determine approximate melting range

:

Cool Apparatus
(at least 20°C below approx. MP)

'

Slow Heating (~2°C/min)
Observe sample carefully

'

Record Temperatures:
- First liquid droplet
- All sample is liquid

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation:
Add ~0.5 mL of liquid to a small test tube

¢

Insert inverted capillary tube
into the liquid

:

Apparatus Assembly:
Attach tube to thermometer and place in Thiele tube

.

Gentle & Even Heating:
Observe capillary for bubbles

i

Observation:
Note temperature of continuous bubble stream

i

Cooling:
Remove heat and observe

'

Record Temperature:
When liquid enters capillary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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